Cas no 96889-90-6 (5-hydroxydidrovaltrate)

5-hydroxydidrovaltrate structure
5-hydroxydidrovaltrate structure
Product Name:5-hydroxydidrovaltrate
CAS No:96889-90-6
MF:C22H32O9
MW:440.484087944031
CID:2033887
PubChem ID:45273109
Update Time:2025-04-21

5-hydroxydidrovaltrate Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxydidrovaltrate
    • ((1S,4aR,6S,7R,7aS)-6-acetyloxy-4a-hydroxy-1-(3-methylbutanoyloxy)spiro(1,5,6,7a-tetrahydrocyclopenta(c)pyran-7,2'-oxirane)-4-yl)methyl 3-methylbutanoate
    • 5-Hydroxydidrovaltric acid
    • 96889-90-6
    • [(1S,4aR,6S,7R,7aS)-6-acetyloxy-4a-hydroxy-1-(3-methylbutanoyloxy)spiro[1,5,6,7a-tetrahydrocyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate
    • CHEMBL556884
    • Inchi: 1S/C22H32O9/c1-12(2)6-17(24)27-9-15-10-28-20(31-18(25)7-13(3)4)19-21(15,26)8-16(30-14(5)23)22(19)11-29-22/h10,12-13,16,19-20,26H,6-9,11H2,1-5H3/t16-,19-,20-,21-,22+/m0/s1
    • InChI Key: AOLKDXFBABOMHP-ADNIJMRFSA-N
    • SMILES: CC(C)CC(OCC1[C@]2(C[C@H](OC(C)=O)[C@]3([C@H]2[C@H](OC(CC(C)C)=O)OC=1)OC3)O)=O

Computed Properties

  • Exact Mass: 440.20463259Da
  • Monoisotopic Mass: 440.20463259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.178
  • Topological Polar Surface Area: 121Ų
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